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Compound of Interest

Compound Name: trans-3-Chloroacrylic acid

CAS No.: 625-40-1

Cat. No.: B1221928 Get Quote

Executive Summary
trans-3-Chloroacrylic acid (CAS: 2345-61-1) represents a critical structural motif in the

development of halogenated peptidomimetics and the study of enzymatic dehalogenation

mechanisms. Unlike its cis isomer, the trans configuration offers unique thermodynamic stability

and crystal packing properties that are pivotal for solid-state characterization and

stereoselective synthesis.

This guide provides an authoritative analysis of the physicochemical properties of trans-3-
chloroacrylic acid, establishing a validated framework for its identification, purification, and

application in drug discovery workflows.

Physicochemical Profile: The Isomeric Divergence
The differentiation between cis- and trans-3-chloroacrylic acid is not merely academic; it

dictates solubility, reactivity, and biological interaction. The trans isomer exhibits a significantly

higher melting point due to superior symmetry, facilitating more efficient lattice packing and

intermolecular hydrogen bonding.
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Property trans-3-Chloroacrylic Acid cis-3-Chloroacrylic Acid

CAS Number 2345-61-1 1609-93-4

Melting Point (MP) 81 – 85 °C 61 – 62 °C

Boiling Point (BP) 192.3 °C (760 mmHg) 192.3 °C (760 mmHg)

pKa (approx.) ~3.2 – 3.4 3.32

Appearance White crystalline solid Light beige crystalline powder

Water Solubility Soluble (High) Soluble

H-NMR Coupling

*Note: At atmospheric pressure, both isomers are prone to sublimation and decarboxylation

prior to reaching the theoretical boiling point. Vacuum distillation is required for liquid-phase

purification.

Thermodynamic Implications
The ~20°C difference in melting point is the primary physical diagnostic tool. The trans isomer's

linear geometry allows for the formation of stable, centrosymmetric carboxylic acid dimers in

the solid state, maximizing lattice energy. In contrast, the cis isomer suffers from steric

repulsion between the chloro- and carboxyl- groups, destabilizing the crystal lattice.

Experimental Protocols: Purification & Validation
A. Purification via Recrystallization
Commercial samples of 3-chloroacrylic acid often exist as isomeric mixtures. To isolate the

trans isomer for analytical standards or crystallographic studies, the following self-validating

protocol is recommended based on differential solubility.

Reagents:

Crude 3-Chloroacrylic acid

Solvent A:
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-Hexane (Non-polar antisolvent)

Solvent B: Ethyl Acetate (Polar solvent)[1][2]

Protocol:

Dissolution: Dissolve 1.0 g of crude material in the minimum amount of boiling Ethyl Acetate

(~2–4 mL).

Antisolvent Addition: While maintaining a gentle boil, add warm

-Hexane dropwise until persistent turbidity is observed (cloud point).

Clarification: Add 2–3 drops of Ethyl Acetate to restore clarity.

Crystallization: Remove from heat and allow the solution to cool slowly to room temperature

(25°C) over 2 hours. Do not place immediately on ice, as this precipitates the cis isomer.

Harvesting: Filter the resulting white needles. The trans isomer crystallizes first due to its

lower solubility and higher lattice energy.

Yield Check: Dry under vacuum. Measure MP; a range of 82–85°C confirms isomeric purity.

B. Structural Validation (NMR)
The definitive confirmation of the trans geometry is the vicinal proton coupling constant (

) in

H-NMR.

trans-Isomer: Look for a doublet with a coupling constant of 13–14 Hz.

cis-Isomer: Look for a doublet with a coupling constant of 7–9 Hz.
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In drug development, trans-3-chloroacrylic acid serves as a probe for Tautomerase

Superfamily enzymes. Specific bacterial dehalogenases (CaaD) have evolved to process these

isomers stereospecifically, converting them into malonate semialdehyde. Understanding this

pathway is crucial for designing enzyme inhibitors or bioremediation agents.

Experimental Workflow: Stereospecific Dehalogenation
The following diagram illustrates the divergent processing of the isomers, highlighting the

specificity required in enzymatic assays.
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Figure 1: Stereospecific enzymatic degradation pathways for 3-chloroacrylic acid isomers. Note

that distinct enzymes (trans-CaaD vs. cis-CaaD) are required for the initial dehalogenation

step, converging at the malonate semialdehyde product.

Safety & Handling
trans-3-Chloroacrylic acid is a corrosive solid.

Hazards: Causes severe skin burns and eye damage (H314).[3]

Storage: Store at +4°C. Keep away from oxidizing agents and strong bases.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (to neutralize HCl gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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